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Compound of Interest

Compound Name: 2-(2,2-Dimethoxyethyl)aniline

Cat. No.: B131154 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-(2,2-Dimethoxyethyl)aniline, a substituted aniline derivative, serves as a valuable

intermediate in synthetic organic chemistry. Its unique structure, featuring both an aniline

moiety and a protected aldehyde in the form of a dimethyl acetal, makes it a versatile building

block for the synthesis of more complex molecules, particularly heterocyclic compounds such

as indoles. This guide provides a comprehensive overview of the known physical properties of

2-(2,2-Dimethoxyethyl)aniline, outlines standard experimental protocols for the determination

of its key physicochemical characteristics, and illustrates its application in a significant synthetic

pathway.

Core Physical Properties
While extensive experimental data for 2-(2,2-Dimethoxyethyl)aniline is not widely available in

the scientific literature, the following properties have been established. The lack of readily

available data for properties such as boiling and melting points suggests that these have not

been extensively characterized or reported.
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Property Value Source

CAS Number 150760-45-5 [1]

Molecular Formula C₁₀H₁₅NO₂ [1]

Molecular Weight 181.24 g/mol [1]

Appearance Powder [2]

Boiling Point Data not available [3]

Melting Point Data not available

Density Data not available

Solubility Data not available

Experimental Protocols for Physical Property
Determination
The following are detailed methodologies for the experimental determination of the key physical

properties of 2-(2,2-Dimethoxyethyl)aniline. These are standard procedures applicable to

substituted anilines and other organic compounds.

Melting Point Determination
The melting point of a solid is a measure of its purity and can be used for identification.

Methodology:

Sample Preparation: A small amount of the powdered 2-(2,2-Dimethoxyethyl)aniline is

packed into a capillary tube, which is sealed at one end. The sample should be finely

powdered and densely packed to a height of 2-3 mm.

Apparatus: A calibrated melting point apparatus is used. This device consists of a heated

block with a sample holder, a thermometer or temperature sensor, and a viewing lens.

Procedure: The capillary tube is placed in the heating block of the apparatus. The

temperature is raised at a steady rate (e.g., 1-2 °C per minute) near the expected melting
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point.

Data Recording: The temperature at which the first drop of liquid appears and the

temperature at which the entire sample becomes liquid are recorded. This range is the

melting point of the substance. For a pure compound, this range is typically narrow (0.5-1

°C).

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.

Methodology:

Apparatus: A distillation apparatus is assembled, consisting of a round-bottom flask, a

distillation head with a thermometer, a condenser, and a receiving flask.[4]

Sample Preparation: A sample of the compound is placed in the round-bottom flask along

with boiling chips to ensure smooth boiling.[4]

Procedure: The apparatus is heated gently. The temperature is monitored, and the boiling

point is recorded as the temperature at which a steady stream of distillate is collected, and

the temperature on the thermometer remains constant.[4] The atmospheric pressure should

also be recorded, as boiling point is pressure-dependent.

Density Determination
Density is the mass of a substance per unit volume.

Methodology:

Apparatus: A pycnometer (a small glass flask with a precise volume) and an analytical

balance are required.

Procedure:

The empty pycnometer is weighed.
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It is then filled with the substance, and the total weight is recorded.

The weight of the substance is determined by subtraction.

The volume of the pycnometer is known.

The density is calculated by dividing the mass of the substance by its volume.

Note: Since 2-(2,2-Dimethoxyethyl)aniline is a powder, its bulk density could be measured,

or it could be dissolved in a solvent of known density to determine its density by

displacement methods.

Solubility Determination
Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent.

Methodology:

Solvent Selection: A range of solvents of varying polarities should be tested, including water,

ethanol, acetone, and toluene.

Procedure:

A small, measured amount of 2-(2,2-Dimethoxyethyl)aniline is added to a test tube

containing a known volume of the solvent (e.g., 1 mL).

The mixture is agitated vigorously.

Observations are made to determine if the solid dissolves completely, partially, or not at all

at room temperature.

If the substance does not dissolve, the mixture can be gently heated to observe any

change in solubility.

Qualitative Assessment: The solubility can be described as soluble, slightly soluble, or

insoluble. For a quantitative measurement, the maximum mass of solute that can be

dissolved in a given volume of solvent at a specific temperature would be determined.
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Synthetic Applications and Workflows
2-(2,2-Dimethoxyethyl)aniline is a key precursor in the synthesis of indoles, a class of

heterocyclic compounds with widespread applications in pharmaceuticals and materials

science. The following diagram illustrates a typical experimental workflow for an acid-catalyzed

indole synthesis from this precursor.
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Experimental Workflow: Indole Synthesis
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Caption: Workflow for the synthesis of indole from 2-(2,2-dimethoxyethyl)aniline.
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This workflow highlights the key steps from the starting material to the final purified indole

product, involving an acid-catalyzed cyclization followed by standard work-up and purification

procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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